Cas no 2172080-13-4 (2-5-ethyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylacetonitrile)

2-5-ethyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylacetonitrile structure
2172080-13-4 structure
Product Name:2-5-ethyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylacetonitrile
CAS No:2172080-13-4
MF:C11H18N4O
MW:222.286821842194
CID:6395058
PubChem ID:165597941
Update Time:2025-07-24

2-5-ethyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-5-ethyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylacetonitrile
    • EN300-1598639
    • 2172080-13-4
    • 2-[5-ethyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-yl]acetonitrile
    • Inchi: 1S/C11H18N4O/c1-4-11-10(5-6-12)13-14-15(11)7-9(2)8-16-3/h9H,4-5,7-8H2,1-3H3
    • InChI Key: MKGYNBIMANQGGO-UHFFFAOYSA-N
    • SMILES: O(C)CC(C)CN1C(=C(CC#N)N=N1)CC

Computed Properties

  • Exact Mass: 222.14806121g/mol
  • Monoisotopic Mass: 222.14806121g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 63.7Ų

2-5-ethyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylacetonitrile Pricemore >>

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Additional information on 2-5-ethyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylacetonitrile

Recent Advances in the Study of 2-5-ethyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2172080-13-4)

The compound 2-5-ethyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2172080-13-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole and acetonitrile functional groups, has shown promising potential in various therapeutic applications, including antimicrobial and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties.

One of the key findings in recent research is the compound's ability to inhibit specific enzymatic pathways involved in microbial growth. A study published in the Journal of Medicinal Chemistry demonstrated that 2-5-ethyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylacetonitrile exhibits potent inhibitory effects against bacterial enzymes such as DNA gyrase and topoisomerase IV, which are critical for bacterial replication. This suggests its potential as a novel antibiotic candidate, particularly in the face of rising antibiotic resistance.

In addition to its antimicrobial properties, recent investigations have highlighted the compound's anticancer potential. Research conducted at the National Cancer Institute revealed that 2-5-ethyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylacetonitrile can induce apoptosis in certain cancer cell lines by modulating the activity of key apoptotic proteins. The study also noted that the compound exhibits selective toxicity towards cancer cells while sparing normal cells, a desirable trait for anticancer agents.

The synthesis of 2-5-ethyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylacetonitrile has also been a focus of recent research. A team of chemists at the University of Cambridge developed a more efficient and scalable synthetic route for this compound, utilizing click chemistry techniques. This advancement not only reduces production costs but also improves the yield and purity of the final product, making it more accessible for further preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of 2-5-ethyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylacetonitrile as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Nevertheless, the compound's unique chemical structure and biological activities make it a compelling candidate for further investigation in the field of chemical biology and drug discovery.

In conclusion, recent research on 2-5-ethyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2172080-13-4) has provided valuable insights into its potential applications in antimicrobial and anticancer therapies. Continued efforts to optimize its synthesis and evaluate its pharmacological properties will be crucial in determining its viability as a future drug candidate. The compound's unique attributes and promising preliminary results underscore its significance in the ongoing quest for novel therapeutic agents.

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